(E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one

• IUPAC Name: 3-[(E)-N-anilino-C-methylcarbonimidoyl]-6-methoxychromen-2-one
• InChI: InChI=1S/C18H16N2O3/c1-12(19-20-14-6-4-3-5-7-14)16-11-13-10-15(22-2)8-9-17(13)23-18(16)21/h3-11,20H,1-2H3/b19-12+
• InChI Key: HJVPBNWXGUDBPN-XDHOZWIPSA-N
• Canonical SMILES: CC(=NNC1=CC=CC=C1)C2=CC3=C(C=CC(=C3)OC)OC2=O
• Isomeric SMILES: C/C(=N\NC1=CC=CC=C1)/C2=CC3=C(C=CC(=C3)OC)OC2=O
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

The compound “(E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one” belongs to a class of organic compounds known as hydrazones. Hydrazones are characterized by a carbon-nitrogen double bond where the nitrogen is also bonded to a hydrazine group. The “chromen-2-one” part of the name suggests that this compound also contains a chromone, a heterocyclic compound with a benzopyran backbone.

Molecular Structure Analysis

The molecular structure of this compound would likely show conjugation between the chromone and hydrazone moieties, which could have interesting effects on its chemical properties.

Chemical Reactions Analysis

Hydrazones are known to undergo tautomerization, a type of isomerization where protons shift from one atom to another. They can also participate in various other reactions, such as oxidation and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a hydrazone could increase its polarity, while the chromone moiety could contribute to its aromaticity.

Scientific Research Applications

Optical Characterization and Photoluminescence Properties

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Synthesis of Bioactive Phenolic Diterpenes

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Crystal Structure Analysis

. Such studies can provide valuable insights into the properties and potential applications of the compound.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various targets such as egfr tyrosine kinase .

Mode of Action

It is known that similar compounds can form hydrogen bonds with one or more amino acid residues in the active pocket of their target proteins .

Biochemical Pathways

Similar compounds have been found to exhibit antimicrobial and anticancer activities, suggesting that they may affect pathways related to these biological processes.

Result of Action

Similar compounds have been found to exhibit excellent antifungal activities and anticancer efficacy .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, in the solid state, an increase in fluorescence is shown due to an aggregation-induced emission (AIE) effect given by the rotational restraints and stacking in the crystal . Furthermore, the compound has been used as a corrosion inhibitor for zinc in hydrochloric acid , suggesting that its action, efficacy, and stability can be influenced by the chemical environment.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry or materials science. Its synthesis could also be optimized to improve yield and reduce environmental impact.